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Compound of Interest

Compound Name: Magnesium dodecyl sulfate

Cat. No.: B148162

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physicochemical properties of
Magnesium Dodecyl Sulfate (Mg(DS)z), an anionic surfactant of significant interest in various
scientific and industrial applications, including pharmaceuticals and personal care products.
This guide synthesizes key data, outlines experimental protocols for property determination,
and presents visual workflows to aid in understanding.

General and Chemical Properties

Magnesium dodecyl sulfate is the magnesium salt of dodecyl sulfate. Unlike its more
common counterpart, sodium dodecyl sulfate (SDS), Mg(DS)= features a divalent magnesium
cation (Mg?*) bridging two dodecyl sulfate anions. This structural difference imparts distinct
properties related to its aggregation behavior, stability, and interaction with other molecules.
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Chemical Name

Magnesium Dodecyl Sulfate

[1]

Magnesium Lauryl Sulfate,

Synonyms Sulfuric acid monododecyl [2]
ester magnesium salt

CAS Number 3097-08-3 [2][3]

Molecular Formula C24Hs50MgOsS:2 [2]

Molecular Weight ~555.1 g/mol [2][3]
White to light yellow powder or

Appearance o [1][2][4]
liquid

Odor Mild, characteristic odor [1114]

Solubility Soluble in water [1][2]

Hygroscopicity The solid form is hygroscopic [2]

Core Physicochemical Characteristics

The performance of Mg(DS) as a surfactant is defined by its behavior in aqueous solutions,

particularly its ability to self-assemble and reduce surface tension.

Aggregation and Micellization

Like all surfactants, Mg(DS)2 molecules in an aqueous solution will migrate to interfaces. As the

concentration increases to a critical point, the bulk becomes saturated with monomers, and the

molecules begin to self-assemble into organized aggregates called micelles to minimize the

unfavorable contact between their hydrophobic tails and water. This process is fundamental to

the surfactant's function in emulsification, solubilization, and detergency.

Figure 1: Conceptual diagram of surfactant behavior below and above the Critical Micelle

Concentration (CMC).

2.1.1 Critical Micelle Concentration (CMC)
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The CMC is the concentration at which micelles begin to form and is a critical indicator of a
surfactant's efficiency.[5] Below the CMC, properties like surface tension change significantly
with concentration; above the CMC, these properties remain relatively constant as additional
surfactant molecules form new micelles.[5]

Specific, experimentally-derived CMC values for Mg(DS)z are not readily available in the
literature. However, its behavior can be contextualized by comparing it to the well-studied
Sodium Dodecyl Sulfate (SDS). The primary difference is the divalent (Mg3*) versus
monovalent (Na*) counterion. Divalent cations are known to screen the electrostatic repulsion
between the anionic head groups of the surfactant molecules more effectively. This enhanced
charge screening facilitates micellization, which is expected to result in a lower CMC for
Mg(DS)2 compared to SDS.

2.1.2 Krafft Point (T«)

The Krafft point is the minimum temperature at which a surfactant can form micelles. Below this
temperature, the solubility of the surfactant is too low for the concentration to reach the CMC.
At the Krafft point, solubility becomes equal to the CMC, and a significant increase in solubility
is observed as micelles form.[6][7] This transition is often marked by a sharp change in the
conductivity of the solution with temperature.[6]

Like the CMC, specific Krafft point data for Mg(DS):z is scarce. Comparative studies of alkaline
earth dodecyl sulfates suggest that the interaction between the dodecyl sulfate anion and Mg2*
is weaker than with Ca2*. This would imply a lower Krafft point for Magnesium Dodecyl
Sulfate compared to Calcium Dodecyl Sulfate.[8]

2.1.3 Surface Tension

A key characteristic of surfactants is their ability to reduce the surface tension of water.[3] The
dodecyl sulfate anion adsorbs at the air-water interface, disrupting the cohesive energy of
water molecules and lowering the surface tension. The surface tension of a Mg(DS)2 solution
decreases as its concentration increases, up until the CMC is reached. Beyond the CMC, the
surface tension typically plateaus at its minimum value.

Table 2: Core Physicochemical Data (with SDS for Comparison)
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Parameter

Magnesium
Dodecyl Sulfate
(Mg(DS)2)

Sodium Dodecyl
Sulfate (SDS) -
Reference

Notes

Critical Micelle
Concentration (CMC)

Expected to be < 8.2
mM

~8.2 mM in pure water
at 25°C[5][9][10]

The divalent Mg2*
counterion is expected
to lower the CMC
compared to the

monovalent Na*.

Krafft Point (Tk)

Not definitively
reported; expected to
be low

~16-25°C (varies with
purity and method)[11]
[12]

The Krafft point is
influenced by the
counterion's
interaction with the

surfactant.

Surface Tension at
CMC (y_cmc)

Not definitively

reported

~32-39 mN/m[13][14]

Expected to be in a
similar range to SDS,
as the surface activity
is primarily driven by
the dodecyl sulfate

anion.

pH (1% aqueous

solution)

7.5-10.5

Typically near neutral

before hydrolysis

Mg(DS)2 solutions are
basic.[1]

Stability and Reactivity

The stability of Mg(DS)2 under various conditions is critical for its application in formulations.

o pH Stability: The surfactant is stable in alkaline and weakly acidic conditions. However, it is

susceptible to hydrolysis under strongly acidic conditions, which cleaves the ester bond to

form dodecyl alcohol and magnesium sulfate.[2][3]

o Hard Water Stability: Mg(DS)2 demonstrates good stability in hard water, a key advantage

over some other anionic surfactants.[2] The presence of Mg?* as the native counterion

prevents precipitation with Ca2z* and Mg2* ions present in hard water.
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o Thermal Stability: To prevent thermal degradation during synthesis or processing, it is
recommended to keep temperatures below 80°C.[3]

o Chemical Incompatibility: Mg(DS)2 is incompatible with strong oxidizing agents.[3][4]
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Magnesium Dodecyl Sulfate
Stability

A

pH Condition Temperature Chemical Environment

Weak Acid / Alkaline  |Strong Acid <80°C trong Oxidizers

Thermal Degradation Oxidative Degradation
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Prepare Stock Solution
of Mg(DS)2

Prepare a series of
dilutions with DI water

Property Measurements

Measure Surface Tension Measure Conductivity
(Tensiometer) (Conductometer)
Isothermal Isothermal Iso-concentration,
variable temp
Data Anavﬂysis
Plot Surface Tension Plot Conductivity > Plot Conductivity
vs. log(Concentration) vs. Concentration vs. Temperature
Find inflection point Find change in slope Find abrupt slope change
Determine CMC Determine CMC Determine Krafft Point

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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